Cas no 359-37-5 (iodotrifluoroethylene)

• Product Name: iodotrifluoroethylene
• CAS No: 359-37-5
• MF: C₂F₃I
• MW: 207.921083450317
• MDL: MFCD00042137
• CID: 82195
• PubChem ID: 67755
• Update Time: 2025-10-29

iodotrifluoroethylene Chemical and Physical Properties

Names and Identifiers

• iodotrifluoroethylene
• Trifluoroiodoethylene
• 1,1,2-trifluoro-2-iodoethene
• NSC 174158
• UNII-LKV2XT37FH
• trifluorovinyl iodide
• SCHEMBL52382
• Ethene, trifluoroiodo-
• FT-0627273
• NS00041609
• NSC-174158
• Perfluorovinyl iodide
• DTXSID0073166
• 1,1,2-Trifluoro-2-iodoethylene
• AS-57525
• MFCD00042137
• NSC174158
• AKOS015853676
• 359-37-5
• A823052
• EINECS 206-629-9
• LKV2XT37FH
• 1,1,2-tris(fluoranyl)-2-iodanyl-ethene
• Ethene, 1,1,2-trifluoro-2-iodo-
• Q11395726
• iodotrifluoroethene
• 1-Iodo-1,2,2-trifluoroethene
• DB-290936

• MDL： MFCD00042137
• Inchi： 1S/C2F3I/c3-1(4)2(5)6
• InChI Key： PZVZTKFRZJMHEM-UHFFFAOYSA-N
• SMILES： I/C(=C(\F)/F)/F
• BRN： 1740912

Computed Properties

• Exact Mass: 207.90000
• Monoisotopic Mass: 207.9
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 6
• Rotatable Bond Count: 0
• Complexity: 72.9
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0A^2
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.7

Experimental Properties

• Color/Form: Not available
• Density: 2.311±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 34.2 ºC
• Flash Point: -11.9±11.7 ºC,
• Refractive Index: 1.4143 (589.3 nm 0 ºC)
• Solubility: Slightly soluble (2.7 g/l) (25 º C),
• PSA: 0.00000
• LogP: 2.45650
• Solubility: Not available
• Sensitiveness: Light Sensitive

iodotrifluoroethylene Security Information

• Hazard Statement： Irritant/Keep Cold
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S36/37/39
• Hazardous Material Identification：
• Storage Condition：Keep cold
• Safety Term：S23;S26;S36
• Risk Phrases：R36/37/38
• HazardClass：IRRITANT, GAS, KEEP COLD

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Vinyl halides Vinyl iodides
• Solvents and Organic Chemicals Organic Compounds Organic Halides

Additional information on iodotrifluoroethylene

Exploring the Unique Properties and Applications of Iodotrifluoroethylene (CAS No. 359-37-5)

Iodotrifluoroethylene (CAS No. 359-37-5) is a fascinating fluorinated organic compound that has garnered significant attention in both academic and industrial research. Known for its unique chemical structure, this compound combines the reactivity of iodine with the stability of fluorine-substituted ethylene, making it a valuable intermediate in various chemical syntheses. Researchers and industry professionals often search for terms like "iodotrifluoroethylene uses", "CAS 359-37-5 properties", and "fluorinated ethylene derivatives" to understand its potential applications.

One of the most intriguing aspects of iodotrifluoroethylene is its role in the development of advanced materials. With the growing demand for high-performance polymers and specialty chemicals, this compound has found applications in the synthesis of fluoropolymers, which are known for their exceptional resistance to heat, chemicals, and environmental degradation. Searches such as "fluoropolymer synthesis using iodotrifluoroethylene" and "CAS 359-37-5 in material science" reflect the interest in this area.

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In conclusion, iodotrifluoroethylene (CAS No. 359-37-5) is a versatile and valuable compound with wide-ranging applications in material science, pharmaceuticals, and electronics. Its unique properties continue to inspire innovation across multiple industries, making it a subject of ongoing research and development. For those interested in exploring its potential further, keywords like "iodotrifluoroethylene suppliers", "CAS 359-37-5 research papers", and "fluorinated ethylene compounds" can provide additional insights and resources.